Cas no 2640828-66-4 (9-(2-methoxyethyl)-6-[5-(4-methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine)

• Product Name: 9-(2-methoxyethyl)-6-[5-(4-methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine
• CAS No: 2640828-66-4
• MF: C₂₁H₂₆N₆O₃S
• MW: 442.534542560577
• CID: 5316666
• PubChem ID: 155799580
• Update Time: 2025-07-30

9-(2-methoxyethyl)-6-[5-(4-methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• F6798-4333
• 9-(2-methoxyethyl)-6-[5-(4-methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine
• 2640828-66-4
• AKOS040731844

• Inchi： 1S/C21H26N6O3S/c1-15-3-5-18(6-4-15)31(28,29)27-11-16-9-26(10-17(16)12-27)21-19-20(22-13-23-21)25(14-24-19)7-8-30-2/h3-6,13-14,16-17H,7-12H2,1-2H3
• InChI Key： ZEMZVGGDWIUBCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2CN(C3C4=C(N=CN=3)N(CCOC)C=N4)CC2C1)(=O)=O

Computed Properties

• Exact Mass: 442.17870989g/mol
• Monoisotopic Mass: 442.17870989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 102Ų

Additional information on 9-(2-methoxyethyl)-6-[5-(4-methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

9-(2-Methoxyethyl)-6-[5-(4-Methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine: A Comprehensive Overview

The compound with CAS No. 2640828-66-4, commonly referred to as 9-(2-methoxyethyl)-6-[5-(4-methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This molecule is notable for its complex structure, which combines a purine backbone with a substituted octahydropyrrolo[3,4-c]pyrrole moiety and a 4-methylbenzenesulfonyl group. The integration of these structural elements suggests potential applications in drug development, particularly in targeting specific biological pathways or receptors.

Recent studies have highlighted the importance of purine derivatives in various therapeutic areas, including cancer treatment, inflammation modulation, and central nervous system disorders. The purine core of this compound serves as a fundamental scaffold, often associated with nucleic acid interactions and enzyme inhibition. The octahydropyrrolo[3,4-c]pyrrole ring system introduces additional complexity, potentially enhancing the molecule's ability to interact with target proteins through non-covalent interactions such as hydrogen bonding and π-π stacking. Furthermore, the 4-methylbenzenesulfonyl group is known to improve pharmacokinetic properties by increasing lipophilicity and stability.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The sulfonyl group in the molecule may act as a bioisostere for phosphate groups, which are common in kinase active sites. This structural feature could enable the compound to bind competitively or allosterically to kinase targets, thereby inhibiting their enzymatic activity.

Recent advancements in computational chemistry have allowed researchers to model the binding interactions of this compound with various kinase targets. For instance, molecular docking studies have revealed that the purine moiety aligns well with the adenine pocket of protein kinases, while the octahydropyrrolo[3,4-c]pyrrole ring provides additional contacts that stabilize the binding interaction. These findings underscore the molecule's potential as a lead compound for drug discovery efforts.

In addition to its enzymatic activity, the compound's pharmacokinetic profile is another area of interest. The methoxyethyl substituent on the purine ring may enhance solubility and absorption across biological membranes. However, further studies are required to evaluate its bioavailability and metabolic stability in vivo. Preclinical experiments using animal models could provide insights into its efficacy and toxicity profiles.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the purine ring system through condensation reactions and the subsequent functionalization with the octahydropyrrolo[3,4-c]pyrrole and sulfonyl groups. The use of microwave-assisted synthesis or continuous flow reactors may offer advantages in terms of reaction efficiency and scalability.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into a clinically relevant drug candidate. By leveraging cutting-edge technologies such as CRISPR-Cas9 for target validation or artificial intelligence for predictive modeling, researchers can optimize its therapeutic potential while minimizing off-target effects.

In conclusion, 9-(2-methoxyethyl)-6-[5-(4-methylbenzenesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine represents a promising lead compound in medicinal chemistry. Its unique structure combines functional groups that may confer potent biological activity and favorable pharmacokinetic properties. As research progresses, this molecule has the potential to contribute significantly to the development of novel therapeutics addressing unmet medical needs.